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Compound of Interest

Compound Name: Amg-222

Cat. No.: B1667032

Initial research has identified several distinct therapeutic agents that could be misidentified as
or related to "AMG-222":

e BLU-222: A potent and highly selective cyclin-dependent kinase 2 (CDK2) inhibitor.[1] This
investigational drug is being developed for the treatment of cancers with CCNE1 aberrations,
such as certain types of ovarian and endometrial tumors.[1]

o TRPH-222: A novel antibody-drug conjugate (ADC) that targets CD22.[2] This compound is
under investigation for the treatment of relapsed/refractory B-cell lymphomas.[2]

o AMG 232: An MDM2 inhibitor that has been studied in patients with advanced P53 wild-type
solid tumors or multiple myeloma.[3]

e MS-222 (Tricaine Methanesulfonate): A commonly used anesthetic in fish and amphibians.[4]
[5][6][7] While the name bears some resemblance, its biological activity is entirely different
from the other oncology-focused compounds.

Clarification Required for In-Depth Analysis

Given the lack of a definitive public record for a compound specifically and uniquely named
"AMG-222," providing a detailed technical guide on its biological activity and pathways is not
feasible without further clarification. The mechanism of action, signaling pathways,
experimental protocols, and quantitative data are highly specific to each individual compound.
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To proceed with a comprehensive report that meets the detailed requirements of the request—
including data tables, experimental methodologies, and pathway diagrams—it is essential to
first identify the precise molecule of interest. Researchers and professionals seeking
information on one of the compounds listed above should use their specific names (e.g., BLU-
222, TRPH-222) to obtain accurate and actionable data.

Without this clarification, any attempt to generate a technical guide would be speculative and
risk conflating the distinct biological activities and therapeutic applications of these different
investigational drugs. We recommend verifying the specific compound name and resubmitting
the query to ensure the generation of a relevant and accurate technical whitepaper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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